N-(4-acetylphenyl)-2-((3-(3,5-dimethylphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-(4-acetylphenyl)-2-[[3-(3,5-dimethylphenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C24H23N3O3S2/c1-14-10-15(2)12-19(11-14)27-23(30)22-20(8-9-31-22)26-24(27)32-13-21(29)25-18-6-4-17(5-7-18)16(3)28/h4-7,10-12H,8-9,13H2,1-3H3,(H,25,29)
• InChI Key: IOBTVLMYPXFXDW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)N2C(=O)C3=C(CCS3)N=C2SCC(=O)NC4=CC=C(C=C4)C(=O)C)C
• Molecular Formula: C24H23N3O3S2
• Molecular Weight: 465.6 g/mol

Description

N-(4-acetylphenyl)-2-((3-(3,5-dimethylphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C24H23N3O3S2 and its molecular weight is 465.59. The purity is usually 95%.
BenchChem offers high-quality N-(4-acetylphenyl)-2-((3-(3,5-dimethylphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-acetylphenyl)-2-((3-(3,5-dimethylphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticonvulsant Activity

The synthesis and pharmacological evaluation of S-acetamide derivatives of 4,6-dimethyl-2-thiopyrimidine, which includes compounds structurally similar to N-(4-acetylphenyl)-2-((3-(3,5-dimethylphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide, have been explored for their potential anticonvulsant activities. The compounds were synthesized and evaluated using molecular docking studies to predict their affinity towards anticonvulsant biotargets, specifically the Type-A γ-aminobutyric acid receptor (GABAAR) and the gamma-aminobutyric acid-aminotransferase enzyme. These studies suggested that certain derivatives exhibit moderate anticonvulsant activity, with one compound showing notable efficacy in extending the latency period and reducing the duration of seizures in a rat model, thereby indicating a possible application of these compounds in anticonvulsant therapy Severina et al., 2020.

Antimicrobial Activity

Another area of application for compounds structurally related to N-(4-acetylphenyl)-2-((3-(3,5-dimethylphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide is in the development of antimicrobial agents. Synthesis and evaluation of new pyridothienopyrimidines and related compounds have demonstrated antimicrobial activities against a variety of microbial strains. These compounds were synthesized and their antimicrobial properties were assessed in vitro, indicating that some possess significant antibacterial and antifungal activities Abdel-rahman et al., 2002.